Cas no 2306263-17-0 (4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine)

• Product Name: 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine
• CAS No: 2306263-17-0
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 5290179
• Update Time: 2025-08-05

4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine, 4-chloro-6-(tetrahydro-2H-pyran-4-yl)-
• 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine

• Inchi： 1S/C11H11ClN2OS/c12-11-10-8(13-6-14-11)5-9(16-10)7-1-3-15-4-2-7/h5-7H,1-4H2
• InChI Key： DQDMPACXKGIBRG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2SC(C3CCOCC3)=CC2=N1

Additional information on 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine

4-Chloro-6-Tetrahydropyran-4-yl-Thieno[3,2-d]pyrimidine: A Promising Compound in Medicinal Chemistry

4-Chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine (CAS No. 2306263-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The core structure of 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine consists of a thienopyrimidine scaffold fused with a tetrahydropyran ring. The presence of the chlorine substituent at the 4-position and the tetrahydropyran moiety at the 6-position imparts distinct chemical and biological properties to this compound. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacological profile.

In terms of synthetic methodology, 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine can be synthesized through a multi-step process involving the coupling of appropriate building blocks. One common approach involves the reaction of a thienopyrimidine derivative with a tetrahydropyran-containing reagent under suitable conditions. The chlorine substituent can be introduced via electrophilic substitution or other well-established synthetic routes.

The biological evaluation of 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine has revealed its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits potent cytotoxic activity against various human cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Furthermore, recent research has explored the anti-inflammatory properties of 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory activity are highly sought after for therapeutic applications. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine have also been investigated to assess its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

In addition to its potential as a standalone therapeutic agent, 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine has been explored as a lead compound for further structural optimization. Medicinal chemists are actively working on modifying the core structure and substituents to enhance its potency, selectivity, and pharmacokinetic properties. This approach aims to develop more effective and safer drugs for various medical conditions.

The safety profile of 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that this compound is well tolerated at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 4-chloro-6-tetrahydropyran-4-yl-thieno[3,2-d]pyrimidine (CAS No. 2306263-17-0) represents a promising candidate in medicinal chemistry with diverse biological activities and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available, this compound may pave the way for innovative treatments in oncology and other fields of medicine.